Cas no 101383-02-2 (4-(2-hydroxyethyl)benzene-1,3-diol)

• Product Name: 4-(2-hydroxyethyl)benzene-1,3-diol
• CAS No: 101383-02-2
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• MDL: MFCD24445568
• CID: 1131714
• PubChem ID: 13486360
• Update Time: 2025-04-20

4-(2-hydroxyethyl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxyethyl)benzene-1,3-diol
• CTK0G8251
• AGN-PC-00MRDF
• 2-(2,4-dihydroxyphenyl)-1-ethanol
• 2-(2,4-dihydroxyphenyl)-ethanol
• 1,3-Benzenediol, 4-(2-hydroxyethyl)-
• 4-(2-hydroxy-ethyl)-benzene-1,3-diol
• 4-(2-hydroxyethyl)-1,3-benzenediol
• ZINC13340461
• ACMC-20m4ew
• SureCN950883
• CTK0G8251; AGN-PC-00MRDF; 2-(2,4-dihydroxyphenyl)-1-ethanol; 2-(2,4-dihydroxyphenyl)-ethanol; 1,3-Benzenediol, 4-(2-hydroxyethyl)-; 4-(2-hydroxy-ethyl)-benzene-1,3-diol; 4-(2-hydroxyethyl)-1,3-benzenediol; ZINC13340461; ACMC-20m4ew; SureCN950883;
• 4-(2-hydroxyethyl)resorcinol
• SCHEMBL950883
• AKOS022635096
• CS-0243306
• 1,3-Benzenediol, 4-(2-hydroxyethyl)-;4-(2-hydroxyethyl)resorcinol
• Z1513827466
• DTXSID50541958
• BCP30358
• 101383-02-2
• EN300-262216
• F86380
• BEA38302
• YPNXUPUGKABEQS-UHFFFAOYSA-N

• MDL： MFCD24445568
• Inchi： 1S/C8H10O3/c9-4-3-6-1-2-7(10)5-8(6)11/h1-2,5,9-11H,3-4H2
• InChI Key： YPNXUPUGKABEQS-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1CCO)O

Computed Properties

• Exact Mass: 154.062994177g/mol
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69000
• LogP: 0.63260